Cas no 2227799-20-2 (rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227799-20-2
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 5922864
• PubChem ID: 165637535
• Update Time: 2025-06-13

rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• 2227799-20-2
• rac-[(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1993864

• Inchi： 1S/C12H17ClN2O/c1-12(2)8(6-14)10(12)7-4-5-9(13)15-11(7)16-3/h4-5,8,10H,6,14H2,1-3H3/t8-,10-/m1/s1
• InChI Key： NNFWJJNDBJNWAZ-PSASIEDQSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Additional information on rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Research Briefing on rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227799-20-2)

The compound rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227799-20-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative exhibits structural features that make it a promising candidate for drug development, particularly in the realm of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its potential as a modulator of specific neurotransmitter systems, with particular attention to its stereospecific interactions with biological targets.

Recent synthetic chemistry advancements have enabled more efficient production of this compound in enantiomerically pure forms, addressing previous challenges in its large-scale preparation. The (1R,3R) configuration has shown superior pharmacological activity compared to its stereoisomers, with improved binding affinity to target receptors. Current research indicates that the compound's unique combination of a cyclopropyl ring and methoxypyridine moiety contributes to its metabolic stability and blood-brain barrier permeability, two critical factors for CNS-targeted therapeutics.

Pharmacological characterization studies published in the past year demonstrate that rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine acts as a potent and selective ligand for certain serotonin receptor subtypes. In vitro assays using radioligand binding techniques revealed nanomolar affinity (Ki = 8.3 ± 1.2 nM) for 5-HT2C receptors, with >100-fold selectivity over related receptor subtypes. This receptor subtype selectivity profile suggests potential applications in treating obesity, substance use disorders, and certain psychiatric conditions where 5-HT2C modulation has shown therapeutic promise.

Preclinical in vivo studies in rodent models have yielded promising results regarding the compound's safety and efficacy profiles. At therapeutic doses, the molecule demonstrated good oral bioavailability (F = 62%) and favorable pharmacokinetic properties, including a half-life of approximately 8 hours in primates. Behavioral studies indicate dose-dependent effects on food intake reduction without significant effects on locomotor activity, supporting its potential as an anti-obesity agent. Importantly, the compound showed minimal activity at hERG channels (IC50 > 30 μM), suggesting a low risk for cardiac arrhythmias.

The metabolic fate of 2227799-20-2 has been extensively characterized in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. The primary metabolic pathways involve O-demethylation of the pyridine methoxy group and oxidation of the cyclopropyl ring, with the major metabolites being pharmacologically inactive. Cytochrome P450 phenotyping studies identified CYP2D6 and CYP3A4 as the main enzymes responsible for its metabolism, information crucial for predicting potential drug-drug interactions in clinical settings.

Current research efforts are focusing on structure-activity relationship (SAR) optimization to further improve the compound's pharmacological profile. Recent modifications to the amine moiety have yielded analogs with enhanced receptor subtype selectivity and improved metabolic stability. Several pharmaceutical companies have included this compound or its derivatives in their preclinical pipelines, with one candidate currently undergoing IND-enabling studies for potential advancement to clinical trials.

In conclusion, rac-(1R,3R)-3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylcyclopropylmethanamine represents an important scaffold in medicinal chemistry with multiple potential therapeutic applications. Its unique pharmacological profile, combined with favorable drug-like properties, positions it as a promising candidate for further development. Future research directions will likely focus on clinical translation and exploration of its therapeutic potential in various disease models.